5-{[(Pyrimidin-2-yl)oxy]methyl}-1H-indazole

• CAS No.: 1245647-12-4
• Molecular Formula: C12H10N4O
• Molecular Weight: 226.23 g/mol
• IUPAC Name: 5-(pyrimidin-2-yloxymethyl)-1H-indazole
• InChI: InChI=1S/C12H10N4O/c1-4-13-12(14-5-1)17-8-9-2-3-11-10(6-9)7-15-16-11/h1-7H,8H2,(H,15,16)
• InChI Key: CBOVYTPZAFTCOX-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N=C1)OCC2=CC3=C(C=C2)NN=C3

Description

5-{[(Pyrimidin-2-yl)oxy]methyl}-1H-indazole is a heterocyclic compound that combines the structural features of pyrimidine and indazole. This compound is of significant interest in medicinal chemistry due to its potential biological activities and applications in drug development.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-{[(Pyrimidin-2-yl)oxy]methyl}-1H-indazole typically involves the formation of the indazole core followed by the introduction of the pyrimidin-2-yloxy group. One common method involves the cyclization of appropriate precursors under acidic or basic conditions to form the indazole ring. Subsequent reactions with pyrimidine derivatives introduce the pyrimidin-2-yloxy group.

Industrial Production Methods

Industrial production methods for this compound may involve optimized synthetic routes that ensure high yield and purity. These methods often include the use of advanced catalysts and reaction conditions that are scalable for large-scale production.

Chemical Reactions Analysis

Types of Reactions

5-{[(Pyrimidin-2-yl)oxy]methyl}-1H-indazole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are optimized based on the desired transformation.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce various functional groups into the molecule.

Scientific Research Applications

5-{[(Pyrimidin-2-yl)oxy]methyl}-1H-indazole has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated as a potential therapeutic agent for various diseases.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-{[(Pyrimidin-2-yl)oxy]methyl}-1H-indazole involves its interaction with specific molecular targets in biological systems. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

Indazole Derivatives: Compounds like 1H-indazole and 2H-indazole share the indazole core structure.

Pyrimidine Derivatives: Compounds such as pyrimidine and its substituted derivatives share the pyrimidine ring structure.

Uniqueness

5-{[(Pyrimidin-2-yl)oxy]methyl}-1H-indazole is unique due to the combination of the indazole and pyrimidine moieties, which imparts distinct chemical and biological properties